3-Ethyl-2,2,3,4-tetramethylpentane

Catalog No.
S15131211
CAS No.
61868-93-7
M.F
C11H24
M. Wt
156.31 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
3-Ethyl-2,2,3,4-tetramethylpentane

CAS Number

61868-93-7

Product Name

3-Ethyl-2,2,3,4-tetramethylpentane

IUPAC Name

3-ethyl-2,2,3,4-tetramethylpentane

Molecular Formula

C11H24

Molecular Weight

156.31 g/mol

InChI

InChI=1S/C11H24/c1-8-11(7,9(2)3)10(4,5)6/h9H,8H2,1-7H3

InChI Key

HBSINJYUKWVYBC-UHFFFAOYSA-N

Canonical SMILES

CCC(C)(C(C)C)C(C)(C)C

3-Ethyl-2,2,3,4-tetramethylpentane is a branched-chain alkane with the molecular formula C11H24C_{11}H_{24}. It features a complex structure characterized by multiple methyl groups attached to a pentane backbone. Specifically, the compound has an ethyl group at the third carbon and four additional methyl groups at the second and fourth carbons. This unique arrangement contributes to its physical and chemical properties, including its relatively high boiling point of approximately 142 °C and low density of 0.755 g/mL .

  • Combustion: Like other alkanes, it combusts in the presence of oxygen to produce carbon dioxide and water.
  • Halogenation: Under UV light or heat, it can react with halogens (e.g., chlorine or bromine) to form haloalkanes through free radical substitution.
  • Cracking: At high temperatures, it can undergo thermal cracking to produce smaller alkanes and alkenes.

3-Ethyl-2,2,3,4-tetramethylpentane can be synthesized through several methods:

  • Alkylation Reactions: Using alkyl halides in the presence of strong bases can lead to the formation of branched alkanes.
  • Catalytic Cracking: This method involves breaking down larger hydrocarbons into smaller ones under high temperatures and pressures in the presence of a catalyst.
  • Hydroformylation followed by reduction: This process involves adding carbon monoxide and hydrogen to an alkene followed by reduction to yield branched alkanes.

Several compounds share structural similarities with 3-Ethyl-2,2,3,4-tetramethylpentane. Here are some comparable compounds:

Compound NameMolecular FormulaUnique Features
2-Methyl-3-ethylpentaneC8H18Fewer branching points
2,2-DimethylhexaneC8H18Contains two methyl groups at adjacent carbons
2,2,4-TrimethylpentaneC8H18Three methyl groups contributing to branching
3-Ethyl-2-methylpentaneC9H20One less methyl group than 3-Ethyl-2,2,3,4-tetramethylpentane

Uniqueness: The distinct feature of 3-Ethyl-2,2,3,4-tetramethylpentane lies in its specific arrangement of five substituents (one ethyl and four methyl groups), which leads to unique physical properties compared to its analogs.

XLogP3

5

Exact Mass

156.187800766 g/mol

Monoisotopic Mass

156.187800766 g/mol

Heavy Atom Count

11

Dates

Modify: 2024-08-11

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